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Compound of Interest

Compound Name: Resveratrol 3,5-diglucuronide-d4

Cat. No.: B12423130 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity,

isotopically labeled standards, Resveratrol 3,5-diglucuronide-d4 is a critical reference

material for pharmacokinetic and metabolic studies of resveratrol. This technical guide provides

an overview of commercial suppliers, available product specifications, and relevant

experimental protocols for the utilization of this compound.

Commercial Availability
Resveratrol 3,5-diglucuronide-d4 is a specialized chemical and is available from a select

number of commercial suppliers that focus on reference standards and isotopically labeled

compounds. Two prominent suppliers identified are Axios Research and MedChemExpress.

Supplier Product Name Catalog Number

Axios Research
Resveratrol-d4 3,5-

Diglucuronide
AR-R01404

MedChemExpress
Resveratrol 3,5-diglucuronide-

d4
HY-144159S

Quantitative Data Summary
Detailed certificates of analysis for specific batches should be obtained directly from the

suppliers. However, general product specifications provide a baseline for the expected quality
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of Resveratrol 3,5-diglucuronide-d4. Axios Research, for instance, specifies the general

purity for their isotopically labeled reference standards.

Parameter
Axios Research (General
Specification)

MedChemExpress

Chemical Purity (HPLC) ≥ 98.0%[1] Not explicitly stated

Isotopic Purity
≥ 98.0% (by mass

spectroscopy)[1]
Not explicitly stated

Molecular Formula C₂₆H₂₄D₄O₁₅ Not explicitly stated

Note: It is imperative for researchers to request a lot-specific Certificate of Analysis (CoA) from

the supplier prior to purchase to obtain precise quantitative data, including purity, isotopic

enrichment, and any identified impurities.[2][3][4]

Experimental Protocols
The primary application of Resveratrol 3,5-diglucuronide-d4 is as an internal standard in

quantitative bioanalytical methods, such as liquid chromatography-tandem mass spectrometry

(LC-MS/MS), for the accurate determination of resveratrol and its metabolites in biological

matrices.

Example Protocol: LC-MS/MS Analysis of Resveratrol
Glucuronides in Plasma
This protocol is adapted from a published method for the analysis of resveratrol and its

metabolites and can be tailored for the use of Resveratrol 3,5-diglucuronide-d4 as an internal

standard.[5][6][7]

1. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, add 200 µL of acetonitrile containing the internal standard

(Resveratrol 3,5-diglucuronide-d4) at a known concentration.

Vortex the mixture for 1 minute to precipitate proteins.
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Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase.

2. Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 30 x 2.0 mm, 3 µm particle size)[5][6]

Mobile Phase A: 0.1% formic acid in water[5][6]

Mobile Phase B: 0.1% formic acid in acetonitrile[5][6]

Flow Rate: 0.25 mL/min[5][6]

Injection Volume: 10 µL

Gradient: A suitable gradient should be developed to ensure the separation of the analytes

from matrix components. A typical starting point would be 95% A, holding for 1 minute,

followed by a linear gradient to 95% B over 5 minutes.

3. Mass Spectrometric Conditions:

Ionization Mode: Electrospray Ionization (ESI), negative or positive mode. Glucuronides can

often be detected in negative ion mode.[5][6]

Multiple Reaction Monitoring (MRM): The specific precursor-to-product ion transitions for

Resveratrol 3,5-diglucuronide and its deuterated internal standard need to be determined by

direct infusion of the standards into the mass spectrometer.

Visualizations
Sourcing and Utilization Workflow
The following diagram illustrates a typical workflow for sourcing and utilizing Resveratrol 3,5-
diglucuronide-d4 in a research setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3235727/
https://www.researchgate.net/publication/51794630_Determination_of_resveratrol_and_its_sulfate_and_glucuronide_metabolites_in_plasma_by_LC-MSMS_and_their_pharmacokinetics_in_dogs
https://pmc.ncbi.nlm.nih.gov/articles/PMC3235727/
https://www.researchgate.net/publication/51794630_Determination_of_resveratrol_and_its_sulfate_and_glucuronide_metabolites_in_plasma_by_LC-MSMS_and_their_pharmacokinetics_in_dogs
https://pmc.ncbi.nlm.nih.gov/articles/PMC3235727/
https://www.researchgate.net/publication/51794630_Determination_of_resveratrol_and_its_sulfate_and_glucuronide_metabolites_in_plasma_by_LC-MSMS_and_their_pharmacokinetics_in_dogs
https://pmc.ncbi.nlm.nih.gov/articles/PMC3235727/
https://www.researchgate.net/publication/51794630_Determination_of_resveratrol_and_its_sulfate_and_glucuronide_metabolites_in_plasma_by_LC-MSMS_and_their_pharmacokinetics_in_dogs
https://pmc.ncbi.nlm.nih.gov/articles/PMC3235727/
https://www.researchgate.net/publication/51794630_Determination_of_resveratrol_and_its_sulfate_and_glucuronide_metabolites_in_plasma_by_LC-MSMS_and_their_pharmacokinetics_in_dogs
https://www.benchchem.com/product/b12423130?utm_src=pdf-body
https://www.benchchem.com/product/b12423130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sourcing

Utilization

Identify Suppliers
(e.g., Axios Research, MedChemExpress)

Request Quotation and
Certificate of Analysis

Evaluate Supplier Data
(Purity, Isotopic Enrichment)

Procure Standard

Analytical Method Development
(LC-MS/MS)

Method Validation

Biological Sample Analysis

Data Interpretation and Reporting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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